Magnesium;hydron;2-oxidooxycarbonylbenzoate
Overview
Description
Synthesis Analysis
While specific synthesis methods for “Magnesium;hydron;2-oxidooxycarbonylbenzoate” are not found, magnesium compounds can be synthesized using various methods. For instance, magnesium hydroxide nanoflakes were synthesized using poly (ethylene glycol) surfactant by exploiting the chemical precipitation method . Also, Mg(OH)2 nanocrystals can be synthesized by modifying chemical and physical experimental parameters .Chemical Reactions Analysis
Magnesium compounds exhibit various chemical reactions. For example, when exposed to oxygen, magnesium turns into magnesium oxide . When exposed to hydrogen, magnesium turns into magnesium hydride .Physical And Chemical Properties Analysis
Magnesium compounds have diverse physical and chemical properties. For instance, magnesium stearate exhibits significant batch-to-batch variation in its lubricant properties . Also, magnesium oxide is an inorganic compound that combines quickly with water to form magnesium hydroxide .Mechanism of Action
The mechanism of action of magnesium compounds varies depending on their specific composition and application. For instance, magnesium plays a fundamental role as a co-factor in more than 300 enzymatic reactions involving energy metabolism and nucleic acid synthesis . In the nervous system, magnesium has a depressant effect at synapses and has been used as an anticonvulsant .
Safety and Hazards
Future Directions
Research on magnesium compounds is ongoing, with potential applications in various fields. For instance, MXenes, a family of 2D materials with a chemical formula of M n+1 X n T x, where M covers groups 3 to 6 transition metals and X is carbon or nitrogen, have shown promise for future applications . Furthermore, the development of rechargeable magnesium batteries is also a promising area of research .
properties
IUPAC Name |
magnesium;hydron;2-oxidooxycarbonylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C8H6O5.Mg/c2*9-7(10)5-3-1-2-4-6(5)8(11)13-12;/h2*1-4,12H,(H,9,10);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIOZZBNFRIZETM-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[H+].[H+].C1=CC=C(C(=C1)C(=O)[O-])C(=O)O[O-].C1=CC=C(C(=C1)C(=O)[O-])C(=O)O[O-].[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10MgO10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
78948-87-5 |
Source
|
| Record name | Magnesium monoperoxyphthalate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078948875 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dihydrogen bis[monoperoxyphthalato(2-)-O1,OO1]magnesate(2-) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.808 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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